Cas no 824972-56-7 (3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide)

• Product Name: 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide
• CAS No: 824972-56-7
• MF: C₁₅H₁₂Cl₂FNO₂
• MW: 328.165685653687
• CID: 6153631
• PubChem ID: 2961673
• Update Time: 2025-07-20

3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide
• AKOS003387328
• VU0646048-1
• 3,4-dichloro-N-(2-(4-fluorophenoxy)ethyl)benzamide
• F5526-0223
• 824972-56-7
• 3,4-dichloro-N-[2-(4-fluorophenoxy)ethyl]benzamide

• Inchi： 1S/C15H12Cl2FNO2/c16-13-6-1-10(9-14(13)17)15(20)19-7-8-21-12-4-2-11(18)3-5-12/h1-6,9H,7-8H2,(H,19,20)
• InChI Key： GHECHXQLWDFYDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCCOC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 327.0229122g/mol
• Monoisotopic Mass: 327.0229122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide

Professional Introduction to Compound with CAS No. 824972-56-7 and Product Name: 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide

The compound with CAS No. 824972-56-7 and the product name 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple substituents, including 3,4-dichloro and 4-fluorophenoxy, imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit potent biological activity. Among these, benzamide derivatives have emerged as a crucial class of molecules due to their diverse pharmacological effects. The compound in question, 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide, is no exception. Its molecular structure incorporates key functional groups that are known to enhance binding affinity to biological targets, making it an attractive scaffold for drug design.

One of the most notable features of this compound is its 3,4-dichloro substitution pattern. The chlorine atoms at the 3 and 4 positions of the benzamide ring contribute to the molecule's lipophilicity and electronic properties, which are critical factors in determining its interaction with biological receptors. This substitution pattern has been extensively studied in the context of developing kinase inhibitors, particularly those targeting cancer-related pathways. The 4-fluorophenoxy group further modulates the electronic distribution of the molecule, enhancing its ability to interact with specific amino acid residues in target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide can effectively bind to various protein targets, including enzymes and receptors involved in inflammatory responses and cell proliferation. These findings align well with experimental data obtained from in vitro assays, which have demonstrated significant inhibitory activity against several key enzymes.

The pharmacological profile of this compound has been further validated through preclinical studies. In particular, its ability to modulate signaling pathways associated with cancer cell growth has been a focal point of research. Initial results suggest that 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide can inhibit the activity of multiple kinases, thereby disrupting tumor cell proliferation and survival mechanisms. These observations have prompted investigations into its potential as a therapeutic agent for various types of cancer.

Another area of interest is the compound's interaction with biological membranes. The presence of both hydrophobic and hydrophilic regions in its structure allows it to traverse cell membranes efficiently. This property is particularly advantageous for drugs that need to reach intracellular targets. Additionally, the compound's stability under physiological conditions enhances its suitability for formulation into pharmaceutical products.

From a synthetic chemistry perspective, 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with catalytic processes have significantly improved yield and purity levels, paving the way for more extensive pharmacological evaluations.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-established. Ensuring compliance with safety and efficacy standards is paramount before moving from preclinical to clinical trials. The data generated from studies on 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide have been meticulously analyzed to support its progression through regulatory channels. Collaborative efforts between academic institutions and pharmaceutical companies are essential in navigating these requirements effectively.

In conclusion, the compound with CAS No. 824972-56-7 and product name 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzamide represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly significant role in addressing unmet medical needs.